4,5-Diethyl-1,3-oxazol-2(3H)-one

• CAS No.: 59167-69-0
• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 4,5-diethyl-3H-1,3-oxazol-2-one
• InChI: InChI=1S/C7H11NO2/c1-3-5-6(4-2)10-7(9)8-5/h3-4H2,1-2H3,(H,8,9)
• InChI Key: IGTPNEKEQNFVMT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(OC(=O)N1)CC

Description

4,5-Diethyl-1,3-oxazol-2(3H)-one is a heterocyclic compound featuring a five-membered oxazole ring substituted with ethyl groups at the 4- and 5-positions. The diethyl substituents in this compound likely influence its electronic, steric, and solubility properties, distinguishing it from analogs with smaller alkyl or aromatic groups.

Comparison with Similar Compounds

Comparative Data Table

Compound Name	Core Structure	Substituents	Key Properties/Activities	Reference ID
4,5-Diethyl-1,3-oxazol-2(3H)-one	Oxazolone	4,5-diethyl	High lipophilicity (predicted)
4,5-Dimethyl-1,3-oxazol-2(3H)-one	Oxazolone	4,5-dimethyl	Commercial availability
4,5-Diphenyl-1,3-oxazol-2(3H)-one	Oxazolone	4,5-diphenyl	Enhanced π-π interactions
2-Phenyl-4(3H)-quinazolinone	Quinazolinone	2-phenyl	High analgesic activity (vs. aspirin)
trans-4,5-Diethyl-1,3-dioxolan-2-one	Dioxolane	4,5-diethyl	86% synthesis yield

Research Findings and Implications

• Biological Activity: Analgesic activity trends in quinazolinones () suggest that diethyl oxazolone derivatives could exhibit enhanced bioactivity, warranting further pharmacological studies.